1-{4-[(4-bromo-1H-pyrazol-1-yl)methyl]benzoyl}-4-(2-furoyl)piperazine

• IUPAC Name: [4-[(4-bromopyrazol-1-yl)methyl]phenyl]-[4-(furan-2-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H19BrN4O3/c21-17-12-22-25(14-17)13-15-3-5-16(6-4-15)19(26)23-7-9-24(10-8-23)20(27)18-2-1-11-28-18/h1-6,11-12,14H,7-10,13H2
• InChI Key: RBOCIHOBCOAUFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=C(C=C2)CN3C=C(C=N3)Br)C(=O)C4=CC=CO4
• Molecular Formula: C20H19BrN4O3
• Molecular Weight: 443.3 g/mol

Description

1-{4-[(4-bromo-1H-pyrazol-1-yl)methyl]benzoyl}-4-(2-furoyl)piperazine, also known as BPIP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPIP belongs to the class of piperazine derivatives and has been found to exhibit promising biological activity against a range of diseases.

Scientific Research Applications

Antibacterial and Biofilm Inhibitory Properties

• The compound demonstrated significant antibacterial efficacies against E. coli, S. aureus, and S. mutans strains. Particularly, a derivative of this compound showed better antibacterial properties and more effective biofilm inhibition activities than Ciprofloxacin, indicating its potential as a powerful antibacterial agent (Mekky & Sanad, 2020).

Synthesis Methodologies

• A method for synthesizing 3- and 4-(1H-azol-1-yl)piperidines, which are structurally related to the queried compound, was developed. This method could potentially be applicable for the synthesis of similar compounds for research and therapeutic purposes (Shevchuk et al., 2012).

Antiviral Properties

• In a study focusing on benzamide-based 5-aminopyrazoles and related compounds, significant antiviral activities were observed against bird flu influenza H5N1. This research opens up possibilities for the development of new antiviral agents, potentially including compounds structurally similar to 1-{4-[(4-bromo-1H-pyrazol-1-yl)methyl]benzoyl}-4-(2-furoyl)piperazine (Hebishy et al., 2020).

Potential for Pharmacological Activity

• A study on novel 6-functionalized-5-amino-3-methyl-1-phenyl-1H-furo[3,2-e]pyrazolo[3,4-b]pyrazines hinted at the possibility of these molecules having pharmacological activities, which could be explored in future studies. This could include the compound , given its structural similarities (El‐dean et al., 2018).

Antidepressant and Antianxiety Activities

• Related compounds have shown significant antidepressant and antianxiety activities in preclinical studies. This suggests that this compound and its derivatives might also possess similar pharmacological properties (Kumar et al., 2017).

Molecular Interaction Studies

• Studies on molecular interactions of structurally similar compounds with cannabinoid receptors can provide insights into the potential therapeutic applications of this compound in treating conditions modulated by these receptors (Shim et al., 2002).